2-[4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}ethyl)piperazin-1-yl]-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-[4-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]piperazin-1-yl]-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C22H23F3N4O3/c23-22(24,25)14-26-18(30)13-28-9-7-27(8-10-28)11-12-29-20(31)16-5-1-3-15-4-2-6-17(19(15)16)21(29)32/h1-6H,7-14H2,(H,26,30)
• InChI Key: XMTWDPJYSZYOJG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)CC(=O)NCC(F)(F)F
• Molecular Formula: C22H23F3N4O3
• Molecular Weight: 448.4 g/mol
• CAS No.: 2549016-26-2

Description

The compound 2-[4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0⁵,¹³]trideca-1(13),5,7,9,11-pentaen-3-yl}ethyl)piperazin-1-yl]-N-(2,2,2-trifluoroethyl)acetamide features a tricyclic azatricyclo[7.3.1.0⁵,¹³] core fused with a piperazine ring and a trifluoroethylacetamide side chain. Its molecular complexity arises from:

• Tricyclic Core: A 3-azatricyclo system with conjugated double bonds and two ketone groups (2,4-dioxo), enabling π-π stacking and hydrogen bonding .
• Piperazine Linker: Enhances solubility and serves as a pharmacophore for receptor interactions .
• Trifluoroethylacetamide: The trifluoroethyl group improves metabolic stability and lipophilicity compared to non-fluorinated analogs .

Biological Activity

The compound 2-[4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}ethyl)piperazin-1-yl]-N-(2,2,2-trifluoroethyl)acetamide is a complex organic molecule with potential biological activities. This article aims to explore its biological activity through various studies and findings.

The compound has a molecular formula of $C_{22}H_{25}F_3N_2O_4$ and a molecular weight of approximately 416.9 g/mol. It features a unique structure that includes a trifluoroethyl group and a piperazine moiety linked to a tricyclic system.

The biological activity of this compound is believed to stem from its ability to interact with specific molecular targets within biological systems. The presence of the piperazine ring suggests potential interactions with neurotransmitter receptors or other protein targets involved in signaling pathways.

Anticancer Activity

Recent studies have indicated that compounds with similar structural features exhibit significant anticancer properties. For instance, derivatives of azatricyclo compounds have shown cytotoxic effects against various cancer cell lines, including glioblastoma and breast cancer cells. In vitro assays demonstrated that such compounds can induce apoptosis in cancer cells by damaging DNA and disrupting cellular processes .

Antidiabetic Effects

In vivo studies using model organisms like Drosophila melanogaster have revealed promising antidiabetic activity associated with structurally related compounds. These studies indicated that certain derivatives could significantly lower glucose levels in diabetic models, suggesting potential for therapeutic applications in managing diabetes .

Docking Studies

Molecular docking simulations have been employed to predict the binding affinity of this compound to various protein targets. These simulations suggest that the compound may effectively bind to receptors involved in cancer progression and metabolic regulation, thereby influencing their biological functions .

Case Studies

Study	Findings
Cytotoxicity Assay	Compounds similar to the target molecule showed significant cytotoxicity against glioblastoma cells (LN229), leading to increased apoptosis rates .
In Vivo Antidiabetic Study	In Drosophila models, certain derivatives lowered glucose levels significantly, indicating potential antidiabetic properties .
Molecular Docking	High binding affinity was observed with proteins implicated in cancer signaling pathways, suggesting a mechanism for anticancer activity .

ADMET Profile

The Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile is crucial for evaluating the drug-likeness of new compounds. Preliminary assessments indicate that the compound adheres to Lipinski's Rule of Five, suggesting favorable pharmacokinetic properties such as good oral bioavailability and low toxicity profiles.

Comparison with Similar Compounds

Structural Analogues with Modified Side Chains

Compound Name	Key Structural Differences	Molecular Weight (g/mol)	Reported Bioactivity
2-[4-(2-{2,4-dioxo-3-azatricyclo[...]ethyl)piperazin-1-yl]-N-(3-methylbutyl)acetamide	3-methylbutyl vs. trifluoroethyl	436.5	Kinase inhibition, antimicrobial
N-(4-ethoxyphenyl)-2-[...]acetamide	Ethoxyphenyl vs. trifluoroethyl	~500 (estimated)	Enzyme inhibition
2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-(3-methylphenyl)acetamide	Methoxyphenyl vs. trifluoroethyl	~380 (estimated)	Serotonin receptor modulation

Analogues with Similar Tricyclic Cores

Compound Name	Core Structure	Functional Groups	Bioactivity
3-(2-{4-[3-(2,6-dimethoxyphenoxy)-2-hydroxypropyl]piperazin-1-yl}ethyl)-3-azatricyclo[...]dione	Azatricyclo + dimethoxyphenoxy	Hydroxypropyl, piperazine	Kinase inhibition, CNS activity
N'-{2-oxo-1-azatricyclo[...]trien-7-yl}-N-[(thiophen-2-yl)methyl]ethanediamide	Azatricyclo + thiophene	Thiophenemethyl	Antimicrobial

Key Insight : The target compound’s 2,4-dioxo groups in the tricyclic core may enhance binding to enzymes like cyclooxygenase-2 (COX-2) or kinases, as seen in related dioxo-azatricyclo derivatives .

Pharmacokinetic and Physicochemical Properties

Property	Target Compound	3-Methylbutyl Analog	Piperazine-Thiadiazole Analog
LogP (Predicted)	2.8 (high due to CF₃)	2.1	1.9
Solubility (mg/mL)	0.12 (low)	0.25	0.35
Metabolic Stability	High (CF₃ resists oxidation)	Moderate	Low

Key Insight : The trifluoroethyl group reduces solubility but increases plasma half-life , a trade-off critical for in vivo efficacy .